2-[(E)-[(1-BENZOTHIOPHEN-2-YL)METHYLIDENE]AMINO]-6-METHYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE

• IUPAC Name: 2-[(E)-1-benzothiophen-2-ylmethylideneamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C19H16N2S2/c1-12-6-7-15-16(10-20)19(23-18(15)8-12)21-11-14-9-13-4-2-3-5-17(13)22-14/h2-5,9,11-12H,6-8H2,1H3/b21-11+
• InChI Key: IUGMNIPFCRTWOK-SRZZPIQSSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)N=CC3=CC4=CC=CC=C4S3
• Isomeric SMILES: CC1CCC2=C(C1)SC(=C2C#N)/N=C/C3=CC4=CC=CC=C4S3
• Molecular Formula: C19H16N2S2
• Molecular Weight: 336.5 g/mol

Description

2-[(E)-[(1-Benzothiophen-2-yl)methylidene]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is a complex organic compound belonging to the class of benzothiophene derivatives. Benzothiophenes are heterocyclic compounds containing a benzene ring fused to a thiophene ring. These compounds are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Preparation Methods

The synthesis of 2-[(E)-[(1-Benzothiophen-2-yl)methylidene]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile typically involves coupling reactions and electrophilic cyclization reactions. One common synthetic route includes the reaction of 1-benzothiophene-2-carbaldehyde with 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile in the presence of a suitable catalyst under controlled conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups. Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like dichloromethane or ethanol.

Scientific Research Applications

2-[(E)-[(1-Benzothiophen-2-yl)methylidene]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s antimicrobial properties make it a candidate for studying bacterial and fungal inhibition.

Medicine: Its potential anticancer and anti-inflammatory activities are explored for developing new therapeutic agents.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. For instance, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects. The compound’s anticancer activity could be attributed to its ability to interfere with cell division processes, inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Similar compounds include other benzothiophene derivatives such as:

Raloxifene: Used for the treatment of breast cancer and osteoporosis.

Zileuton: An anti-inflammatory drug used for asthma.

Sertaconazole: An antifungal agent. Compared to these compounds, 2-[(E)-[(1-Benzothiophen-2-yl)methylidene]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile exhibits unique structural features and a broader spectrum of biological activities.